Cas no 325986-58-1 (4-chloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-chloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 325986-58-1
• MF: C₁₄H₈Cl₂N₂OS₂
• MW: 355.262118339539
• CID: 6265198
• PubChem ID: 5162555
• Update Time: 2025-05-23

4-chloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide
• 4-chloro-N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]benzamide
• 325986-58-1
• SR-01000419774
• SR-01000419774-1
• 4-chloro-N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)benzamide
• AKOS003626220
• EU-0070060
• F0174-0134

• Inchi： 1S/C14H8Cl2N2OS2/c15-9-3-1-8(2-4-9)13(19)18-14-17-10(7-20-14)11-5-6-12(16)21-11/h1-7H,(H,17,18,19)
• InChI Key： OZGFIYDPDPTCMX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CSC(=N2)NC(C2C=CC(=CC=2)Cl)=O)S1

Computed Properties

• Exact Mass: 353.9455106g/mol
• Monoisotopic Mass: 353.9455106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 98.5Ų

Additional information on 4-chloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-Chloro-N-4-(5-Chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 325986-58-1)

4-Chloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide, with the CAS number 325986-58-1, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of this compound make it a promising candidate for further research and development in drug discovery.

The molecular structure of 4-chloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide consists of a benzamide moiety linked to a thiazole ring, which is further substituted with a chlorothiophene group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The chlorothiophene moiety, in particular, has been shown to enhance the lipophilicity and cellular uptake of the compound, which can be advantageous in various pharmacological contexts.

Recent studies have highlighted the potential of 4-chloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cell survival and proliferation.

In addition to its anticancer properties, 4-chloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide has also shown promise as an antimicrobial agent. Research conducted at the University of California demonstrated that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The antibacterial activity is attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic processes.

The pharmacokinetic properties of 4-chloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide have been extensively studied to evaluate its suitability as a therapeutic agent. In vitro and in vivo experiments have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

To further enhance the therapeutic potential of 4-chloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide, researchers are exploring various drug delivery systems. Nanoparticle-based formulations have shown promise in improving the solubility and stability of the compound, thereby enhancing its efficacy and reducing potential side effects. Additionally, prodrug strategies are being investigated to optimize the pharmacokinetic properties and biodistribution of the molecule.

The safety profile of 4-chloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide is another critical aspect being evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, 4-chloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 325986-58-1) represents a promising lead compound in the development of novel therapeutics for various diseases. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for advancing medical treatments in the future.